Cas no 119111-64-7 (Cyclopropanecarboxylic acid, 1-(1-piperidinyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-(1-piperidinyl)-
• CAS No: 119111-64-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD20644870
• CID: 1211184
• PubChem ID: 14358248
• Update Time: 2025-10-31

Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(1-piperidinyl)-
• 1-(piperidin-1-yl)cyclopropanecarboxylic acid
• 1-piperidin-1-ylcyclopropane-1-carboxylic acid
• SB42544
• MFCD20644870
• D79233
• SY322845
• SCHEMBL234076
• DTXSID10559317
• CS-0184691
• AKOS017530993
• AS-79347
• 119111-64-7
• DB-092560
• starbld0019528
• 1-(Piperidin-1-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD20644870
• Inchi： 1S/C9H15NO2/c11-8(12)9(4-5-9)10-6-2-1-3-7-10/h1-7H2,(H,11,12)
• InChI Key： XFXHVSKGMHOVBR-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on Cyclopropanecarboxylic acid, 1-(1-piperidinyl)-

Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- (CAS No. 119111-64-7): A Comprehensive Overview in Modern Chemical Biology

Cyclopropanecarboxylic acid, 1-(1-piperidinyl)-, identified by its CAS number 119111-64-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising potential in various therapeutic applications, particularly in the development of novel pharmaceutical agents. The presence of both a cyclopropane ring and a piperidine moiety in its molecular structure endows it with distinctive chemical reactivity and biological activity, making it a subject of extensive research interest.

The cyclopropane moiety is a three-membered cyclic alkane that is known for its high strain energy, which contributes to its remarkable reactivity. This strain makes cyclopropanecarboxylic acid derivatives valuable intermediates in organic synthesis, enabling the formation of complex molecular architectures through ring-opening reactions. In contrast, the piperidine ring, a six-membered heterocyclic amine, introduces basicity and lipophilicity to the molecule, enhancing its solubility in both aqueous and lipid environments. This dual functionality makes Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- an intriguing candidate for drug design, particularly in targeting biological processes that involve both hydrophilic and hydrophobic interactions.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological pathways. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery of novel bioactive molecules. In this context, Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. Studies have demonstrated that derivatives of this compound can interact with specific protein targets, leading to modulatory effects on cellular signaling cascades.

One of the most compelling aspects of Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- is its versatility as a scaffold for drug development. Researchers have explored its utility in creating libraries of analogs with tailored pharmacokinetic profiles. The cyclopropane ring can be functionalized to introduce various substituents, while the piperidine nitrogen provides a site for further derivatization. This flexibility has enabled the synthesis of compounds with enhanced binding affinity and reduced toxicity compared to earlier generations of drugs.

The pharmacological profile of Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- has been further elucidated through preclinical studies. These investigations have revealed that the compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has shown promise in reducing oxidative stress by modulating the activity of enzymes like nicotinamide adenine dinucleotide phosphate (NADPH) oxidase.

In cancer research, Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- derivatives have been explored for their ability to disrupt tumor cell proliferation and induce apoptosis. Mechanistic studies have identified pathways such as the PI3K/Akt/mTOR signaling axis that are targeted by these compounds. By inhibiting key downstream effectors, they can effectively impede cell survival and promote programmed cell death in cancerous cells while sparing healthy tissues.

The synthesis of Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Recent innovations in catalytic processes have enabled more efficient and sustainable routes to this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropane-piperidine core with high regioselectivity and yield. These advances not only facilitate large-scale production but also open avenues for further structural diversification.

The use of computational tools has been instrumental in understanding the molecular interactions between Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- and biological targets. Molecular dynamics simulations and docking studies have provided insights into how this compound binds to protein receptors at an atomic level. This information is crucial for optimizing drug candidates by predicting their binding affinities and metabolic stability.

The future prospects for Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- are promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems are being explored to enhance the bioavailability and targeted action of this compound. Nanotechnology-based approaches, such as liposomes and polymeric nanoparticles, offer exciting possibilities for delivering these bioactive molecules directly to disease sites.

In conclusion, Cyclopropanecarboxylic acid, 1-(1-piperidinyl)- (CAS No. 119111-64-7) represents a significant advancement in chemical biology with its unique structural features and multifaceted biological activities. Its potential applications in treating inflammation and cancer underscore its importance as a lead compound for future drug development efforts. As research progresses, we can anticipate further refinements in its synthesis and application protocols, solidifying its role as a cornerstone molecule in modern medicinal chemistry.